Cas no 1554084-55-7 (2-(thiolan-3-yloxy)acetic acid)

• Product Name: 2-(thiolan-3-yloxy)acetic acid
• CAS No: 1554084-55-7
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5893451
• PubChem ID: 84038730
• Update Time: 2025-05-26

2-(thiolan-3-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-3-yloxy)acetic acid
• 1554084-55-7
• EN300-1848147

• Inchi： 1S/C6H10O3S/c7-6(8)3-9-5-1-2-10-4-5/h5H,1-4H2,(H,7,8)
• InChI Key： ZXAKVSYLYCIIPW-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OCC(=O)O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(thiolan-3-yloxy)acetic acid

2-(Thiolan-3-yloxy)Acetic Acid: A Comprehensive Overview

2-(Thiolan-3-yloxy)acetic acid, identified by the CAS number 1554084-55-7, is a compound of significant interest in the fields of organic chemistry, materials science, and biochemistry. This compound is characterized by its unique structure, which combines a thiolane ring with an acetic acid moiety. The thiolane ring, a five-membered cyclic ether containing a sulfur atom, imparts distinctive chemical and physical properties to the molecule. The acetic acid group, on the other hand, introduces carboxylic acid functionality, making this compound versatile for various applications.

Recent studies have highlighted the potential of 2-(thiolan-3-yloxy)acetic acid in the development of advanced materials. Researchers have explored its use as a building block for synthesizing polymers with tailored properties. For instance, the sulfur-containing thiolane ring can participate in sulfur-based polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability. This makes it a promising candidate for applications in high-performance polymers used in aerospace and automotive industries.

In addition to its role in polymer synthesis, 2-(thiolan-3-yloxy)acetic acid has shown potential in biochemistry. The compound's structure allows for interactions with biological molecules, making it a valuable tool in drug delivery systems. Recent research has demonstrated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property is particularly advantageous in the development of targeted drug delivery systems for cancer therapy.

The synthesis of 2-(thiolan-3-yloxy)acetic acid involves a multi-step process that combines organic synthesis techniques. The starting material is typically a thiolane derivative, which undergoes nucleophilic substitution or oxidation reactions to introduce the acetic acid group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

The chemical properties of 2-(thiolan-3-yloxy)acetic acid are influenced by both its thiolane and acetic acid moieties. The sulfur atom in the thiolane ring contributes to its reactivity, enabling participation in various chemical transformations. The carboxylic acid group imparts acidity, making it suitable for applications requiring protonation or deprotonation chemistry. These properties make the compound a valuable intermediate in organic synthesis.

In terms of environmental impact, 2-(thiolan-3-yloxy)acetic acid has been studied for its biodegradability and toxicity profiles. Research indicates that under specific environmental conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems. However, further studies are needed to fully understand its environmental fate and potential risks.

The application of 2-(thiolan-3-yloxy)acetic acid extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. In nanotechnology, it has been used as a stabilizing agent for nanoparticles, enhancing their stability and functionality. In green chemistry, researchers are exploring its use as a sustainable alternative to traditional chemical intermediates, contributing to more environmentally friendly synthesis pathways.

In conclusion, 2-(thiolan-3-yloxy)acetic acid, with its unique structure and versatile properties, holds immense potential across multiple disciplines. From polymer synthesis to drug delivery systems and nanotechnology, this compound continues to be a focal point for innovative research. As advancements in synthetic methods and application development progress, the significance of this compound is expected to grow further.